![molecular formula C21H26N4O3 B5677705 5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-piperidinone](/img/structure/B5677705.png)
5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-piperidinone
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Overview
Description
The compound of interest is a chemically synthesized molecule featuring an oxadiazole ring, a moiety known for its prominence in pharmacological research due to its diverse biological activities. Although specific information on this compound is scarce, oxadiazoles, including related structures, have been studied for their potential in various biomedical applications.
Synthesis Analysis
The synthesis of oxadiazole derivatives often involves cyclization reactions that incorporate different substituents into the oxadiazole core to modulate the chemical and biological properties of the compounds. For instance, Rao et al. (2014) described the synthesis of oxadiazole derivatives by reacting chloromethyl oxadiazoles with different amines, including pyrrolidine, to yield compounds with potential biological activity (Rao et al., 2014).
Molecular Structure Analysis
The molecular structure of oxadiazole derivatives can significantly influence their chemical reactivity and interaction with biological targets. Structural analyses often involve spectroscopic methods and X-ray crystallography to determine the arrangement of atoms and functional groups. Karczmarzyk and Malinka (2004) conducted a detailed study on the crystal and molecular structure of an isothiazolopyridinone derivative, highlighting the importance of structural characterization in understanding compound properties (Karczmarzyk & Malinka, 2004).
Chemical Reactions and Properties
Chemical reactions involving oxadiazole compounds can yield a variety of products depending on the reaction conditions and the nature of the reactants. The reactivity of the oxadiazole ring allows for modifications that can enhance the compound's biological activity or alter its physical and chemical properties. Studies by Tyrkov (2006) demonstrated the reactivity of oxadiazole derivatives in forming new compounds through reactions with amines and sulfonates, showcasing the versatility of these molecules in chemical synthesis (Tyrkov, 2006).
properties
IUPAC Name |
5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O3/c1-15-6-2-3-7-17(15)20-22-21(28-23-20)16-9-10-19(27)25(14-16)13-5-12-24-11-4-8-18(24)26/h2-3,6-7,16H,4-5,8-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUXRJFLYPGLBSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)C3CCC(=O)N(C3)CCCN4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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